Cas no 21089-13-4 (Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-)
21089-13-4 structure
Product Name:Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
CAS No:21089-13-4
MF:C3H10O7P2
MW:220.05482339859
CID:286870
PubChem ID:182625
Update Time:2025-04-19
Phosphonic acid,P,P'-(1-hydroxypropylidene)bis- Chemical and Physical Properties
Names and Identifiers
-
- Phosphonic acid,P,P'-(1-hydroxypropylidene)bis-
- (1-hydroxy-1-phosphonopropyl)phosphonic acid
- 21089-13-4
- SCHEMBL370583
- 1-Hydroxypropylidene-1,1'-diphosphonic acid
- DTXSID50175318
- 1-hydroxypropylidene bisphosphonic acid
- Phosphonic acid, (1-hydroxypropylidene)bis-
-
- Inchi: 1S/C3H10O7P2/c1-2-3(4,11(5,6)7)12(8,9)10/h4H,2H2,1H3,(H2,5,6,7)(H2,8,9,10)
- InChI Key: XHAZMZWXAOBLQG-UHFFFAOYSA-N
- SMILES: P(C(CC)(O)P(=O)(O)O)(=O)(O)O
Computed Properties
- Exact Mass: 219.9902
- Monoisotopic Mass: 219.99
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.1
- Topological Polar Surface Area: 135Ų
Experimental Properties
- Density: 1.931
- Boiling Point: 557.5°C at 760 mmHg
- Flash Point: 291°C
- Refractive Index: 1.569
- PSA: 135.29
- LogP: -0.60210
Phosphonic acid,P,P'-(1-hydroxypropylidene)bis- Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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